Cas no 872188-86-8 (3-Butyn-1-ol, 4-(3-nitrophenyl)-)

• Product Name: 3-Butyn-1-ol, 4-(3-nitrophenyl)-
• CAS No: 872188-86-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 582368
• PubChem ID: 69870122
• Update Time: 2025-04-19

3-Butyn-1-ol, 4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-(3-nitrophenyl)-
• 4-(3-nitrophenyl)but-3-yn-1-ol
• 872188-86-8
• SCHEMBL6697515
• DTXSID70741458

• Inchi： 1S/C10H9NO3/c12-7-2-1-4-9-5-3-6-10(8-9)11(13)14/h3,5-6,8,12H,2,7H2
• InChI Key： ZPLYZUOJZSPUCG-UHFFFAOYSA-N
• SMILES： OCCC#CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų